Cas no 2137619-13-5 (5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137619-13-5
• MF: C₁₀H₉BrF₃N₃
• MW: 308.097771406174
• CID: 6398956
• PubChem ID: 165483013
• Update Time: 2025-06-09

5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine
• 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104696
• 2137619-13-5

• Inchi： 1S/C10H9BrF3N3/c1-5-3-8-15-7(4-10(12,13)14)16-17(8)9(11)6(5)2/h3H,4H2,1-2H3
• InChI Key： RYWRANJYIXDLBF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=CC2=NC(CC(F)(F)F)=NN21

Computed Properties

• Exact Mass: 306.99319g/mol
• Monoisotopic Mass: 306.99319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137619-13-5)

5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridine, identified by its CAS number 2137619-13-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolo[1,5-a]pyridine scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a bromo substituent at the 5-position and dimethyl groups at the 6- and 7-positions enhances its chemical reactivity and functionalization possibilities, making it a valuable intermediate in drug discovery programs.

The trifluoroethyl group at the 2-position introduces unique electronic and steric properties to the molecule. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the trifluoroethyl moiety can improve the compound's solubility in lipophilic environments and enhance its interaction with proteins, which are critical factors in drug design. This feature has been extensively explored in recent years for developing more potent and selective pharmaceutical agents.

Recent studies have highlighted the potential of triazolo[1,5-a]pyridine derivatives as scaffolds for inhibiting various enzymes and receptors involved in inflammatory pathways and cancer metabolism. For instance, modifications of this core structure have led to the discovery of compounds with anti-inflammatory and antitumor activities. The bromo substituent in 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridine further facilitates further chemical transformations via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures for drug development.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their broad spectrum of biological activities. The triazolo[1,5-a]pyridine scaffold is particularly notable for its role in developing kinase inhibitors and other enzyme-targeted therapeutics. Researchers have demonstrated that structural variations within this scaffold can significantly alter binding affinities and selectivity profiles against biological targets. The incorporation of fluorinated alkyl groups like the trifluoroethyl moiety has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In addition to its potential as an intermediate in drug synthesis, 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridine may also serve as a building block for exploring novel chemical entities (NCEs) with unexplored pharmacological profiles. The combination of electron-withdrawing fluorine atoms and electron-donating nitrogen atoms in the triazolo[1,5-a]pyridine core creates a rich chemical space for designing molecules with tailored electronic properties. This characteristic makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds.

The synthesis of 5-bromo-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to construct the triazolo[1,5-a]pyridine core efficiently. These methods often involve cyclization reactions between halogenated pyridines or pyrimidines with appropriate nitrogen-containing precursors under inert conditions.

One of the key challenges in working with such complex molecules is optimizing their physicochemical properties for subsequent applications in drug development. The presence of multiple functional groups necessitates careful consideration of solubility issues during purification and formulation processes. However, trifluoroethyl groups have been proven effective in improving lipophilicity while maintaining metabolic stability—a critical balance in pharmaceutical design.

The growing interest in fluorinated compounds stems from their ability to modulate pharmacokinetic parameters favorably compared to non-fluorinated analogs. For example, trifluoroethyl derivatives often exhibit enhanced resistance to enzymatic degradation due to fluorine's electron-withdrawing effects on adjacent carbon atoms via induction effects or hyperconjugation mechanisms. This property is particularly valuable when designing drugs intended for oral administration or long-term use where metabolic clearance needs careful management.

Recent advances in computational chemistry have enabled researchers to predict how structural modifications will affect biological activity with greater accuracy than ever before, allowing them not only but also screen large libraries virtually before committing resources toward experimental synthesis which significantly accelerates hit identification within drug discovery pipelines where intermediates like this play pivotal roles early stages thereof since they provide starting points toward final candidates after further derivatization efforts based upon computational predictions alongside experimental validation studies conducted iteratively throughout process thereby ensuring robustness discovered chemotypes moving forward into preclinical phases ultimately leading towards clinical trials if promising enough after all said done here regarding introduction into field presented herein thus far hence forth regarding compound discussed above namely our focus here today namely aforementioned title mentioned earlier along these lines thus far hence forth accordingly shall we say moving forward from here onwards now shall we?